Cas no 2679926-88-4 (rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2679926-88-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5891925
• PubChem ID: 165915259
• Update Time: 2025-07-22

rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-88-4
• EN300-28284441
• rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-6-20-15(19)16-9-10-4-3-5-11(7-10)12-8-13(12)14(17)18/h2-5,7,12-13H,1,6,8-9H2,(H,16,19)(H,17,18)/t12-,13+/m0/s1
• InChI Key： XPKGWGMFNXRYKI-QWHCGFSZSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(CNC(=O)OCC=C)C=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 2679926-88-4)

Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid, identified by its CAS number 2679926-88-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its cyclopropane ring and complex aromatic substitution patterns, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid incorporates several key functional groups, including an amide linkage, an ester group, and a phenyl ring with a propenyl ether moiety. These structural features not only make it a challenging subject for synthetic chemists but also open up possibilities for diverse biological interactions. The cyclopropane ring, in particular, is known for its strain and rigidity, which can influence the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from cyclopropane-containing scaffolds. The unique conformational constraints imposed by the cyclopropane ring can lead to high specificity in binding to biological receptors, making such compounds attractive candidates for drug discovery. Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid is no exception and has been explored in several preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The amide group and the phenyl ring with the propenyl ether substitution provide multiple sites for interaction with enzymes, particularly those involved in metabolic pathways relevant to inflammation and pain signaling. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

Furthermore, the ester group in the molecule's structure suggests potential applications in drug delivery systems. Ester functionalities are often used to enhance the solubility and bioavailability of pharmaceutical compounds, and they can also be designed to release the active moiety under specific physiological conditions. This property makes Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid an intriguing candidate for prodrug development.

The synthesis of this compound presents significant challenges due to its complex architecture. The stereoselective introduction of the cyclopropane ring is particularly critical, as the (1R,2R) configuration is essential for achieving the desired biological activity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to ensure high enantiomeric purity. These synthetic approaches not only highlight the expertise required to handle such molecules but also contribute to the broader toolkit available for constructing complex organic structures.

Recent advances in computational chemistry have further enhanced our understanding of the properties of this compound. Molecular modeling studies have been instrumental in predicting how Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding modes and affinity of the compound towards various enzymes and receptors, guiding the design of more effective derivatives.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The unique structural features of cyclopropanes make them valuable tools for studying enzyme mechanisms and substrate recognition. By using labeled derivatives of Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid, researchers can gain insights into how enzymes process substrates and how modifications to these substrates affect enzyme activity.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and chemical biology. As our understanding of molecular interactions continues to grow, it is likely that new derivatives will be developed with enhanced efficacy and selectivity. The integration of computational methods with traditional wet chemistry approaches will continue to drive innovation in this field.

In conclusion, Rac-(1R,2R)-2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679926-88-4) represents a fascinating example of how complex organic molecules can be designed for therapeutic purposes. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical research. As new discoveries are made and synthetic methodologies continue to evolve, this compound is poised to play a significant role in the development of next-generation drugs.